Cas no 2229616-85-5 (2-(2-bromopropyl)-6-chloropyridine)

• Product Name: 2-(2-bromopropyl)-6-chloropyridine
• CAS No: 2229616-85-5
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 6448743
• PubChem ID: 165794083
• Update Time: 2025-05-21

2-(2-bromopropyl)-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-6-chloropyridine
• EN300-1935845
• 2229616-85-5

• Inchi： 1S/C8H9BrClN/c1-6(9)5-7-3-2-4-8(10)11-7/h2-4,6H,5H2,1H3
• InChI Key： LONBFCAAUXORAI-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(N=1)Cl

Computed Properties

• Exact Mass: 232.96069g/mol
• Monoisotopic Mass: 232.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(2-bromopropyl)-6-chloropyridine

Introduction to 2-(2-bromopropyl)-6-chloropyridine (CAS No. 2229616-85-5)

2-(2-bromopropyl)-6-chloropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2229616-85-5, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with a 2-bromopropyl group and a 6-chloro moiety, has garnered attention due to its versatile structural framework, which makes it a valuable building block for synthesizing various bioactive molecules.

The structural attributes of 2-(2-bromopropyl)-6-chloropyridine contribute to its utility in medicinal chemistry. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific biological targets. This flexibility has made it a staple in the synthesis of novel compounds targeting neurological disorders, infectious diseases, and cancer.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors for complex diseases. Among these, kinase inhibitors have been particularly prominent. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to interact with aromatic pockets in protein targets. The brominated and chlorinated derivatives of pyridine, such as 2-(2-bromopropyl)-6-chloropyridine, offer enhanced binding affinity and selectivity, making them ideal candidates for drug discovery.

One of the most compelling applications of 2-(2-bromopropyl)-6-chloropyridine is in the development of targeted therapies for oncological diseases. Kinase inhibitors derived from this compound have shown promise in preclinical studies by selectively inhibiting aberrant signaling pathways involved in tumor growth and progression. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting Bruton's tyrosine kinase (BTK), which is overexpressed in certain leukemias and lymphomas.

The agrochemical sector also benefits from the versatility of 2-(2-bromopropyl)-6-chloropyridine. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their efficacy and environmental stability. By modifying the substituents on the pyridine ring, chemists can fine-tune the biological activity of these compounds, leading to more effective crop protection agents.

The synthesis of 2-(2-bromopropyl)-6-chloropyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The introduction of the bromo and chloro substituents is achieved through halogenation reactions, often employing reagents such as N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The subsequent alkylation step introduces the 2-bromopropyl group, typically via nucleophilic substitution or metal-catalyzed cross-coupling reactions.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 2-(2-bromopropyl)-6-chloropyridine. Transition-metal-catalyzed reactions, such as palladium-catalyzed Buchwald-Hartwig amination, have enabled the introduction of complex substituents with high precision. These methods not only enhance yield but also minimize byproduct formation, making the process more sustainable and cost-effective.

The pharmacological potential of 2-(2-bromopropyl)-6-chloropyridine extends beyond kinase inhibition. Researchers are exploring its utility in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine scaffold's ability to modulate neurotransmitter receptors makes it an attractive candidate for neuroactive compounds. Preliminary studies suggest that derivatives of this compound may interfere with pathological protein aggregation associated with these diseases.

In conclusion, 2-(2-bromopropyl)-6-chloropyridine (CAS No. 2229616-85-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in drug discovery efforts targeting various diseases. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, solidifying its role as an indispensable intermediate in modern chemistry.